Cas no 2580254-34-6 (3-Amino-n-(2-hydroxyphenyl)propanamide hydrochloride)

• Product Name: 3-Amino-n-(2-hydroxyphenyl)propanamide hydrochloride
• CAS No: 2580254-34-6
• MF: C₉H₁₃ClN₂O₂
• MW: 216.664721250534
• MDL: MFCD33020315
• CID: 5605928
• PubChem ID: 155858773
• Update Time: 2025-10-28

3-Amino-n-(2-hydroxyphenyl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580254-34-6
• 3-amino-n-(2-hydroxyphenyl)propanamide hydrochloride
• 3-Amino-N-(2-hydroxyphenyl)propanamide;hydrochloride
• EN300-9075890
• 3-Amino-n-(2-hydroxyphenyl)propanamide hydrochloride

• MDL： MFCD33020315
• Inchi： 1S/C9H12N2O2.ClH/c10-6-5-9(13)11-7-3-1-2-4-8(7)12;/h1-4,12H,5-6,10H2,(H,11,13);1H
• InChI Key： HTEYJNITLHHIRO-UHFFFAOYSA-N
• SMILES： Cl.OC1C=CC=CC=1NC(CCN)=O

Computed Properties

• Exact Mass: 216.0665554g/mol
• Monoisotopic Mass: 216.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.4Ų

Additional information on 3-Amino-n-(2-hydroxyphenyl)propanamide hydrochloride

3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride (CAS No. 2580254-34-6)

3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride, with the CAS registry number 2580254-34-6, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a hydrochloride salt of a propanamide derivative, featuring an amino group and a hydroxyphenyl moiety, which contribute to its unique chemical properties and potential biological activities.

The structure of 3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride consists of a propanamide backbone, where the amide group is attached to a phenyl ring substituted with a hydroxyl group at the 2-position. The amino group is located at the third carbon of the propane chain, making it a primary amine derivative. This structural arrangement allows for various functional groups to interact, potentially influencing its solubility, stability, and reactivity under different conditions.

Recent studies have highlighted the importance of compounds like 3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride in drug discovery and development. The presence of an amine group and a phenolic hydroxyl group suggests potential applications as a precursor or intermediate in the synthesis of bioactive molecules. For instance, the compound could serve as a building block for constructing more complex structures with enhanced pharmacokinetic properties.

In terms of synthesis, 3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride can be prepared through various routes, including nucleophilic acyl substitution or reductive amination. These methods are well-documented in organic chemistry literature and are optimized for high yield and purity. The choice of synthesis method depends on the availability of starting materials and the desired stereochemistry of the final product.

The pharmacological properties of 3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride are currently under investigation, with preliminary data suggesting potential anti-inflammatory or antioxidant activities. These findings align with the broader trend in medicinal chemistry toward developing small molecules with multiple therapeutic potentials.

In conclusion, 3-Amino-N-(2-hydroxyphenyl)propanamide hydrochloride (CAS No. 2580254-34-6) represents a promising compound in the realm of organic synthesis and drug discovery. Its unique structure and functional groups make it a valuable tool for researchers exploring new chemical entities with potential therapeutic applications.